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Compound of Interest

Compound Name:
2-[2-(Phenylsulfanyl)ethoxy]ethan-

1-amine

Cat. No.: B13261008

Get Quote

This technical guide provides a comprehensive overview of the chemical structure, proposed

synthesis, and predicted physicochemical and spectroscopic properties of 2-(2-

(phenylthio)ethoxy)ethanamine. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis who may have an

interest in this and structurally related molecules. Given the apparent novelty of this specific

compound, this guide emphasizes predictive methodologies grounded in established chemical

principles and data from analogous structures.

Introduction and Overview
2-(2-(phenylthio)ethoxy)ethanamine is a bifunctional organic molecule incorporating a primary

amine, an ether linkage, and a thioether moiety. The presence of these distinct functional

groups suggests its potential utility as a versatile building block in medicinal chemistry and

material science. The primary amine allows for the formation of amides, sulfonamides, and

other derivatives, while the phenylthio group can be involved in further chemical

transformations or modulate the electronic and lipophilic properties of the molecule. The ethoxy

linker provides conformational flexibility.
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As this compound is not readily commercially available and appears to be sparsely

documented in scientific literature, this guide will provide a theoretical yet practical framework

for its synthesis and characterization.

Physicochemical Properties
The physicochemical properties of 2-(2-(phenylthio)ethoxy)ethanamine can be predicted based

on its constituent functional groups. A summary of these predicted properties is presented in

Table 1.

Property
Predicted
Value/Information

Justification

Molecular Formula C10H15NOS
Based on the chemical

structure.

Molecular Weight 197.30 g/mol
Calculated from the molecular

formula.

Appearance Colorless to pale yellow oil
By analogy to similar short-

chain amines and thioethers.

Boiling Point > 200 °C (estimated)

Higher than analogous

compounds like 2-

(phenylthio)ethanol due to the

additional aminoethoxy group

increasing molecular weight

and hydrogen bonding

potential.

Solubility

Soluble in common organic

solvents (e.g., DCM, THF,

methanol). Limited solubility in

water, but likely soluble in

acidic aqueous solutions due

to protonation of the amine.

Based on the presence of both

hydrophobic (phenylthio) and

hydrophilic (amino, ether)

groups.

pKa (amine) ~9-10 (estimated)
Typical range for a primary

alkylamine.
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Proposed Synthesis Protocol
The synthesis of 2-(2-(phenylthio)ethoxy)ethanamine can be approached through a

nucleophilic substitution reaction, a cornerstone of organic synthesis. A plausible and efficient

route involves the reaction of thiophenol with a suitable electrophile derived from 2-(2-

aminoethoxy)ethanol. To prevent side reactions with the amine functionality, a protection-

deprotection strategy is advisable.

Rationale for the Synthetic Approach
The chosen synthetic pathway leverages the high nucleophilicity of the thiophenolate anion and

the reliability of the Williamson ether synthesis and its thioether counterpart. The use of a

protecting group for the amine is a standard and necessary precaution to prevent its reaction

with the electrophilic center intended for the thiol. Phthalimide is selected as a suitable

protecting group due to its robustness and straightforward removal via hydrazinolysis.

Proposed Synthetic Workflow
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Step 1: Amine Protection

Step 2: Activation of Hydroxyl Group

Step 3: Thioether Formation (SN2)

Step 4: Deprotection

2-(2-aminoethoxy)ethanol

N-(2-(2-hydroxyethoxy)ethyl)phthalimide

 Toluene, Dean-Stark, reflux 

Phthalic Anhydride

N-(2-(2-hydroxyethoxy)ethyl)phthalimide

N-(2-(2-tosyloxyethoxy)ethyl)phthalimide

 Pyridine, 0°C to rt 

Tosyl Chloride (TsCl)

N-(2-(2-tosyloxyethoxy)ethyl)phthalimide

N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide

 DMF, 80°C 

Thiophenol Potassium Carbonate

N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide

2-(2-(phenylthio)ethoxy)ethanamine

 Ethanol, reflux 

Hydrazine Monohydrate

Click to download full resolution via product page

Caption: Proposed multi-step synthesis of 2-(2-(phenylthio)ethoxy)ethanamine.
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Detailed Experimental Procedure
Step 1: Synthesis of N-(2-(2-hydroxyethoxy)ethyl)phthalimide

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

2-(2-aminoethoxy)ethanol (1 equivalent), phthalic anhydride (1 equivalent), and toluene

(sufficient to suspend the reagents).

Heat the mixture to reflux and continue heating until no more water is collected in the Dean-

Stark trap (typically 4-6 hours).

Cool the reaction mixture to room temperature. The product may precipitate out.

Filter the solid product and wash with cold toluene or hexanes.

Recrystallize from a suitable solvent (e.g., ethanol) to obtain pure N-(2-(2-

hydroxyethoxy)ethyl)phthalimide.

Step 2: Synthesis of N-(2-(2-tosyloxyethoxy)ethyl)phthalimide

Dissolve N-(2-(2-hydroxyethoxy)ethyl)phthalimide (1 equivalent) in anhydrous pyridine or

dichloromethane in a flask under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

Add p-toluenesulfonyl chloride (TsCl) (1.1 equivalents) portion-wise, maintaining the

temperature at 0 °C.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction by slowly adding cold water.

Extract the product with dichloromethane.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and

brine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13261008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the tosylated product.

Step 3: Synthesis of N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide

To a solution of thiophenol (1.1 equivalents) in dimethylformamide (DMF), add potassium

carbonate (1.5 equivalents).

Stir the mixture at room temperature for 30 minutes to form the thiophenolate.

Add a solution of N-(2-(2-tosyloxyethoxy)ethyl)phthalimide (1 equivalent) in DMF to the

reaction mixture.

Heat the reaction to 80 °C and stir for 4-6 hours, monitoring the reaction by TLC.

After completion, cool the reaction to room temperature and pour it into water.

Extract the product with ethyl acetate.

Wash the combined organic layers with water and brine.

Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel.

Step 4: Synthesis of 2-(2-(phenylthio)ethoxy)ethanamine

Dissolve N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide (1 equivalent) in ethanol in a round-

bottom flask.

Add hydrazine monohydrate (5-10 equivalents).

Heat the mixture to reflux for 4-8 hours. A precipitate of phthalhydrazide will form.

Cool the reaction to room temperature and filter off the precipitate.

Concentrate the filtrate under reduced pressure.
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Dissolve the residue in dichloromethane and wash with water to remove any remaining

hydrazine.

Acidify the aqueous layer with 1M HCl and wash with dichloromethane to remove any non-

basic impurities.

Basify the aqueous layer with 2M NaOH and extract the product with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the final product, 2-(2-(phenylthio)ethoxy)ethanamine.

Predicted Spectroscopic Data
The following spectroscopic data are predicted for 2-(2-(phenylthio)ethoxy)ethanamine based

on the analysis of structurally similar compounds.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy
The predicted 1H NMR spectrum in CDCl3 would exhibit the following signals:
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.40-7.20 m 5H Ar-H

Typical region for

protons on a

phenyl ring.

~3.70 t 2H
Ph-S-CH2-CH2-

O

Protons on a

carbon adjacent

to an ether

oxygen.

~3.55 t 2H
O-CH2-CH2-

NH2

Protons on a

carbon adjacent

to an ether

oxygen and beta

to an amine.

~3.15 t 2H
Ph-S-CH2-CH2-

O

Protons on a

carbon adjacent

to a sulfur atom

are deshielded.

Based on data

for 2-

(phenylthio)ethan

ol.[1]

~2.85 t 2H
O-CH2-CH2-

NH2

Protons on a

carbon adjacent

to a primary

amine.

~1.50 br s 2H NH2

Broad singlet for

amine protons,

which can

exchange; its

position is

concentration-

dependent.
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13C Nuclear Magnetic Resonance (NMR) Spectroscopy
The predicted 13C NMR spectrum in CDCl3 would show the following signals:

Chemical Shift (δ, ppm) Assignment Rationale

~135.0 Ar-C (ipso)
Quaternary carbon of the

phenyl ring attached to sulfur.

~130.0 Ar-CH (para) Aromatic CH carbons.

~129.0 Ar-CH (ortho/meta) Aromatic CH carbons.

~126.0 Ar-CH (ortho/meta) Aromatic CH carbons.

~70.0 Ph-S-CH2-CH2-O
Carbon adjacent to an ether

oxygen.

~69.0 O-CH2-CH2-NH2
Carbon adjacent to an ether

oxygen.

~41.0 O-CH2-CH2-NH2
Carbon adjacent to a primary

amine.

~35.0 Ph-S-CH2-CH2-O

Carbon adjacent to a sulfur

atom. Based on data for ethyl

phenyl sulfide.[2]

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the primary amine

and thioether functionalities.
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Wavenumber (cm-
1)

Intensity Assignment Rationale

3400-3250 Medium, two bands N-H stretch

Characteristic for a

primary amine

(asymmetric and

symmetric stretches).

[3][4]

3060-3010 Medium-Weak C-H stretch (aromatic)
Typical for C-H bonds

on a phenyl ring.

2950-2850 Medium-Strong C-H stretch (aliphatic)

For the CH2 groups in

the ethoxy-

ethanamine chain.

1650-1580 Medium N-H bend (scissoring)
Characteristic for a

primary amine.[3][4]

1580, 1480 Medium-Strong
C=C stretch

(aromatic)

Phenyl ring skeletal

vibrations.

1250-1020 Strong

C-O stretch (ether)

and C-N stretch

(aliphatic amine)

Overlapping region for

these stretches.[3][5]

~740, ~690 Strong
C-H out-of-plane bend

(aromatic)

Indicative of a

monosubstituted

benzene ring.

715-670 Medium-Weak C-S stretch
Characteristic for an

aryl thioether.[6]

Mass Spectrometry (MS)
Electron ionization (EI) or electrospray ionization (ESI) would be suitable methods for mass

analysis.

Molecular Ion (M+•) or [M+H]+: Expected at m/z = 197 (EI) or 198 (ESI).

Key Fragmentation Patterns:
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Alpha-cleavage adjacent to the nitrogen atom, resulting in the loss of CH2NH2 or the

formation of an iminium ion.

Cleavage of the C-S bond, leading to fragments corresponding to the phenylthio group

(m/z = 109) and the remaining chain.

Cleavage of the ether C-O bonds.

Safety and Handling
As with any chemical substance, 2-(2-(phenylthio)ethoxy)ethanamine should be handled with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. Work should be conducted in a well-ventilated fume hood.

Based on its functional groups, the compound should be considered:

Irritating: Amines can be corrosive and irritating to the skin, eyes, and respiratory tract.

Harmful if swallowed or inhaled.

Stench: Thiophenol and other thioethers often have strong, unpleasant odors.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Potential Applications
The unique combination of a primary amine, an ether linkage, and a phenylthio group makes 2-

(2-(phenylthio)ethoxy)ethanamine a potentially valuable intermediate for:

Pharmaceutical Synthesis: The primary amine can be a key attachment point for building

larger, more complex molecules with potential biological activity. The phenylthio group can

modulate lipophilicity and metabolic stability.

Ligand Development: The nitrogen and sulfur atoms can act as coordination sites for metal

ions, suggesting applications in catalysis or the development of metal-based therapeutics.

Material Science: This molecule could be used to functionalize surfaces or polymers,

imparting specific properties such as hydrophilicity, reactivity, or metal-binding capabilities.
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Conclusion
While 2-(2-(phenylthio)ethoxy)ethanamine is not a widely documented compound, its synthesis

is achievable through established synthetic organic chemistry methodologies. This guide

provides a robust, scientifically-grounded framework for its preparation and characterization.

The predicted spectroscopic data offer a reliable reference for researchers who undertake the

synthesis of this and related novel chemical entities. The versatile nature of its functional

groups suggests that 2-(2-(phenylthio)ethoxy)ethanamine could be a valuable tool in various

areas of chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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